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Compound of Interest

Compound Name: 1,2-Dibromo-2-methylpropane

Cat. No.: B1593978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 1,2-Dibromo-2-methylpropane. Adherence to these procedures is critical for

ensuring laboratory safety and operational integrity.

I. Personal Protective Equipment (PPE) and
Engineering Controls
Safe handling of 1,2-Dibromo-2-methylpropane necessitates stringent adherence to PPE

protocols and the use of appropriate engineering controls to minimize exposure.[1][2] This

chemical is classified as an irritant to the skin, eyes, and respiratory system, and is suspected

of causing cancer.[1][3]

Required Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield should be used in

conjunction with goggles when

there is a splash hazard.[1][4]

To prevent eye irritation and

serious eye damage from

splashes or vapors.[1][3]

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile rubber) that have

been inspected for integrity

prior to use.[1]

To prevent skin contact, which

can cause irritation and

potential absorption of the

chemical.[1][3]

Skin and Body Protection

Fire/flame resistant and

impervious clothing. A lab coat

or chemical-resistant apron

should be worn.[1]

To protect against skin contact

and contamination of personal

clothing.

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is

experienced.[1] Use in a well-

ventilated area is mandatory.

[1][2]

To prevent inhalation of

vapors, which can cause

respiratory irritation.[1][3]

Engineering Controls:

Ventilation: Always handle 1,2-Dibromo-2-methylpropane in a well-ventilated area,

preferably within a chemical fume hood.[1][2] Local exhaust ventilation should be used at the

site of chemical release.[4]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[5][6]

II. Step-by-Step Handling and Disposal Protocol
A systematic approach to handling and disposal is crucial for minimizing risks. The following

workflow outlines the necessary steps from preparation to final disposal.
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Safe Handling and Disposal Workflow for 1,2-Dibromo-2-methylpropane

Preparation

Handling

Post-Handling & Decontamination

Waste Disposal

Obtain SDS

Inspect PPE

Verify Ventilation

Don PPE

Transfer Chemical

Perform Experiment

Close ContainerSegregate Waste

Decontaminate Work Area

Doff PPE

Wash Hands

Label Waste Container

Store Waste Securely

Dispose via Licensed Facility
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PPE Selection Decision Tree for 1,2-Dibromo-2-methylpropane

Start

Handling Chemical?

Wear Gloves & Lab Coat

Yes

End

No

Splash Potential?

Wear Goggles

No

Wear Face Shield & Goggles

Yes

Inhalation Risk?

Use Fume Hood

Yes

Wear Respirator

High/Ventilation Failure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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